Cas no 957503-86-5 (3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid)

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with a propyl substituent at the 1-position and methyl groups at the 3- and 5-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized pyrazole core, which serves as a versatile scaffold for further derivatization. The carboxylic acid moiety enhances its reactivity, enabling applications in amide coupling, esterification, and metal coordination chemistry. Its structural features contribute to potential biological activity, making it a candidate for medicinal chemistry studies. The compound is typically characterized by its purity and stability under standard storage conditions, ensuring reliability in research applications.

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid structure

957503-86-5 structure

Product Name:3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid

CAS No:957503-86-5

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:1076350

PubChem ID:3147137

Update Time:2025-10-13

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid
- SCHEMBL20378348
- 3,5-dimethyl-1-propylpyrazole-4-carboxylic acid
- 1-propyl-3,5-dimethylpyrazole-4-carboxylic acid
- EN300-107281
- 957503-86-5
- CS-0231160
- 3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylicacid
- AKOS003672571
- Z431978282
- G48403
- MDL： MFCD06589780
- Inchi： 1S/C9H14N2O2/c1-4-5-11-7(3)8(9(12)13)6(2)10-11/h4-5H2,1-3H3,(H,12,13)
- InChI Key： CNDXZAQYWMOIFV-UHFFFAOYSA-N
- SMILES： OC(C1C(C)=NN(C=1C)CCC)=O

Computed Properties

Exact Mass: 182.105527694g/mol
Monoisotopic Mass: 182.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 55.1Å²

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3,5-Dimethyl-1-propyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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